molecular formula C11H16N4O B13226798 1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole

1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole

Cat. No.: B13226798
M. Wt: 220.27 g/mol
InChI Key: DWRIMLSGXVYSED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole is a bicyclic pyrrolopyrrole derivative featuring a pyrazole core substituted with a methyl group at the 1-position and an octahydropyrrolo[3,4-b]pyrrole-5-carbonyl moiety at the 4-position.

Synthetic routes for analogous pyrazole derivatives often involve palladium-catalyzed cross-coupling (e.g., Suzuki reactions) or cyclocondensation strategies . For example, ethyl 3,4-diaryl-1-(2-aryl-2-oxoethyl)-1H-pyrazole-5-carboxylates are synthesized via reactions involving aryl boronic acids and palladium catalysts .

Properties

Molecular Formula

C11H16N4O

Molecular Weight

220.27 g/mol

IUPAC Name

2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrol-5-yl-(1-methylpyrazol-4-yl)methanone

InChI

InChI=1S/C11H16N4O/c1-14-5-9(4-13-14)11(16)15-6-8-2-3-12-10(8)7-15/h4-5,8,10,12H,2-3,6-7H2,1H3

InChI Key

DWRIMLSGXVYSED-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C(=O)N2CC3CCNC3C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole typically involves multi-step reactions starting from readily available precursors. One common approach includes the cyclocondensation of hydrazine derivatives with 1,3-dicarbonyl compounds to form the pyrazole ring . The octahydropyrrolo[3,4-b]pyrrole moiety can be introduced through a series of cyclization reactions involving appropriate amine and carbonyl precursors .

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to maximize yield and purity. This includes the use of catalysts, controlled temperatures, and solvent systems that facilitate the desired transformations. The specific details of industrial-scale synthesis are often proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

Types of Reactions

1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or neutral conditions.

    Reduction: Sodium borohydride in methanol or ethanol.

    Substitution: Halogenated reagents in the presence of a base or acid catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction may produce amine or alcohol derivatives .

Mechanism of Action

The mechanism of action of 1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s effects are mediated through binding to these targets and modulating their activity, which can lead to therapeutic outcomes in the case of drug development .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key differences between 1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole and structurally or functionally related pyrazole derivatives:

Table 1: Comparative Analysis of Pyrazole Derivatives

Compound Name Molecular Weight (g/mol) Key Substituents Biological Activity Synthesis Method
1-Methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole Not explicitly provided Octahydropyrrolopyrrole carbonyl, methyl Not reported Likely cyclocondensation
1-(2-Oxo-2-phenylethyl)-3,4-diphenyl-1H-pyrazole-5-carboxylic acid (6a') ~382 (estimated) Phenyl, carboxylic acid Anticancer (implied) Suzuki coupling
1-Aryl-3,4-bis-(3-alkyl/phenyl-triazolo-thiadiazol)-1H-pyrazole (5a-i) ~450–550 (estimated) Triazolo-thiadiazol, aryl Antimicrobial, antioxidant Cyclocondensation
1-Methyl-4-(tetramethyl-dioxaborolan-2-yl)-1H-pyrazole derivatives ~208–300 Boronic ester, methyl/trifluoromethyl Suzuki coupling intermediates Boronation reactions

Key Comparisons:

Structural Complexity and Substituents: The target compound’s octahydropyrrolopyrrole carbonyl group distinguishes it from simpler pyrazole derivatives like 6a' (phenyl/carboxylic acid substituents) or boronic ester-containing analogs (e.g., 1-methyl-4-(tetramethyl-dioxaborolan-2-yl)-1H-pyrazole) .

Synthetic Accessibility :

  • Suzuki coupling is widely used for aryl-functionalized pyrazoles (e.g., 6a') , whereas the target compound’s synthesis likely requires advanced cyclocondensation or carbonyl coupling steps. Boronic ester derivatives are synthesized via boronation, emphasizing their utility in cross-coupling reactions .

Biological Activity: Triazolo-thiadiazol pyrazoles exhibit notable antimicrobial and antioxidant activities , while carboxylic acid derivatives (e.g., 6a') are explored for anticancer applications .

Stereochemical Considerations: The rac-4 stereoisomer noted in highlights the importance of chirality in pharmacological profiles, a factor absent in achiral analogs like 6a' or boronic esters.

Biological Activity

The compound 1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole (CAS Number: 1955515-23-7) is a derivative of pyrazole and octahydropyrrolo[3,4-b]pyrrole, known for its potential biological activities. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

Chemical Structure

The molecular structure of the compound can be represented as follows:

C13H16N4O\text{C}_{13}\text{H}_{16}\text{N}_4\text{O}

This structure contributes to its unique biological properties.

Biological Activity Overview

1-Methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole has been studied for various biological activities, including:

  • Antiparasitic Activity : Research indicates that derivatives of pyrazole, including this compound, exhibit significant inhibitory effects against parasitic nematodes such as Haemonchus contortus. These compounds demonstrated high selectivity indices and low cytotoxicity to mammalian cells in vitro .
  • Histamine Receptor Modulation : The compound has been identified as a ligand for histamine H3 receptors, which are implicated in several neurological disorders. Its derivatives may have therapeutic potential in treating conditions modulated by these receptors .

The exact mechanism of action for 1-methyl-4-{octahydropyrrolo[3,4-b]pyrrole-5-carbonyl}-1H-pyrazole is still under investigation. However, studies suggest that its activity may involve:

  • Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit enzymes related to neurotransmission and inflammation, potentially affecting pathways involved in parasitic infections and neurological disorders .
  • Cellular Interaction : The compound's interaction with cell membranes and potential effects on mitochondrial respiration have been noted, indicating a multifaceted mechanism that may contribute to both therapeutic effects and toxicity profiles observed in studies .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound and its derivatives:

Table 1: Summary of Biological Activities

Activity TypeEffectivenessReference
AntiparasiticPotent against Haemonchus contortus
Histamine ModulationPotential therapeutic applications
CytotoxicityLow in mammalian cells
Enzymatic InhibitionActive against specific enzymes

Notable Research Findings

  • A study highlighted the synthesis of related pyrazole derivatives with significant activity against Haemonchus contortus, showing a promising avenue for developing new antiparasitic drugs .
  • Investigations into the histamine receptor interactions suggest that modifications to the pyrazole structure can enhance binding affinity and selectivity, paving the way for novel treatments for neurological disorders .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.